Cas no 1805516-62-4 (3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid)

• Product Name: 3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid
• CAS No: 1805516-62-4
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4942760
• Update Time: 2025-05-21

3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C9H7F4NO4/c10-5-3(7(15)8(16)17)1-2-4(6(5)14)18-9(11,12)13/h1-2,7,15H,14H2,(H,16,17)
• InChI Key： PMLIXCVDXAPIFS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(C(=O)O)O)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 92.8

Additional information on 3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid

3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid (CAS No. 1805516-62-4)

3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid is a structurally complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound, identified by the CAS registry number 1805516-62-4, belongs to the class of mandelic acids, which are derivatives of α-hydroxy carboxylic acids. Its unique structure, featuring an amino group at the 3-position, a fluoro substituent at the 2-position, and a trifluoromethoxy group at the 4-position, makes it a valuable molecule for exploring biological activities and synthetic applications.

The synthesis of 3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis have enabled researchers to construct this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as drug discovery. The presence of multiple fluorinated groups in its structure not only enhances its stability but also imparts unique electronic properties that can be exploited in various chemical transformations.

One of the most promising applications of 3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid lies in its potential as a lead compound for drug development. Fluorinated compounds are increasingly being explored in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. Recent studies have demonstrated that this compound exhibits selective inhibitory activity against certain enzymes, making it a candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid has shown utility in chemical catalysis. Its ability to act as a chiral ligand or catalyst in asymmetric reactions has been highlighted in several recent publications. The trifluoromethoxy group, known for its strong electron-withdrawing properties, plays a critical role in stabilizing transition states during catalytic cycles, thereby enhancing reaction efficiency.

The structural complexity of 3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid also makes it an interesting subject for fundamental studies in stereochemistry and molecular recognition. Researchers have employed techniques such as X-ray crystallography and NMR spectroscopy to elucidate its conformational preferences and intermolecular interactions. These insights are invaluable for designing molecules with tailored physical and chemical properties.

From an environmental perspective, the synthesis and application of 3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid must consider sustainability principles. Fluorinated compounds can sometimes pose challenges in terms of biodegradability; however, recent green chemistry approaches have focused on developing eco-friendly synthetic routes for this compound. These efforts aim to minimize waste generation and reduce the use of hazardous reagents.

In conclusion, 3-Amino-2-fluoro-4-(trifluoromethoxy)mandelic acid (CAS No. 1805516-62-4) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological studies, positions it as a key molecule for future research and development endeavors.